Cas no 737694-25-6 (4-ethyl-4-methyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridine)
4-ethyl-4-methyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridine Chemical and Physical Properties
Names and Identifiers
-
- EN300-1075016
- 737694-25-6
- 4-ethyl-4-methyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine
- 4-Ethyl-4-methyl-1,5,6,7-tetrahydroimidazo[4,5-c]pyridine
- 3H-Imidazo[4,5-c]pyridine, 4-ethyl-4,5,6,7-tetrahydro-4-methyl-
- 4-ethyl-4-methyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridine
-
- Inchi: 1S/C9H15N3/c1-3-9(2)8-7(4-5-12-9)10-6-11-8/h6,12H,3-5H2,1-2H3,(H,10,11)
- InChI Key: FAGRVACMKPMUTE-UHFFFAOYSA-N
- SMILES: C1(CC)(C)NCCC2N=CNC1=2
Computed Properties
- Exact Mass: 165.126597491g/mol
- Monoisotopic Mass: 165.126597491g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 40.7Ų
Experimental Properties
- Density: 1.033±0.06 g/cm3(Predicted)
- Boiling Point: 344.6±32.0 °C(Predicted)
- pka: 14.42±0.40(Predicted)
4-ethyl-4-methyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1075016-0.05g |
4-ethyl-4-methyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine |
737694-25-6 | 95% | 0.05g |
$647.0 | 2023-10-28 | |
| Enamine | EN300-1075016-0.1g |
4-ethyl-4-methyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine |
737694-25-6 | 95% | 0.1g |
$678.0 | 2023-10-28 | |
| Enamine | EN300-1075016-0.25g |
4-ethyl-4-methyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine |
737694-25-6 | 95% | 0.25g |
$708.0 | 2023-10-28 | |
| Enamine | EN300-1075016-0.5g |
4-ethyl-4-methyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine |
737694-25-6 | 95% | 0.5g |
$739.0 | 2023-10-28 | |
| Enamine | EN300-1075016-1.0g |
4-ethyl-4-methyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine |
737694-25-6 | 1g |
$884.0 | 2023-05-26 | ||
| Enamine | EN300-1075016-2.5g |
4-ethyl-4-methyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine |
737694-25-6 | 95% | 2.5g |
$1509.0 | 2023-10-28 | |
| Enamine | EN300-1075016-5.0g |
4-ethyl-4-methyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine |
737694-25-6 | 5g |
$2566.0 | 2023-05-26 | ||
| Enamine | EN300-1075016-10.0g |
4-ethyl-4-methyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine |
737694-25-6 | 10g |
$3807.0 | 2023-05-26 | ||
| Enamine | EN300-1075016-1g |
4-ethyl-4-methyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine |
737694-25-6 | 95% | 1g |
$770.0 | 2023-10-28 | |
| Enamine | EN300-1075016-5g |
4-ethyl-4-methyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine |
737694-25-6 | 95% | 5g |
$2235.0 | 2023-10-28 |
4-ethyl-4-methyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridine Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
Additional information on 4-ethyl-4-methyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridine
Introduction to 4-ethyl-4-methyl-3H,4H,5H,6H,7H-imidazo[4,5-cpyridine (CAS No. 737694-25-6)
4-ethyl-4-methyl-3H,4H,5H,6H,7H-imidazo[4,5-cpyridine (CAS No. 737694-25-6) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound belongs to the imidazopyridine class, which is known for its broad spectrum of biological activities. The presence of both ethyl and methyl substituents in the imidazopyridine core enhances its potential as a scaffold for drug discovery and development.
The imidazo[4,5-cpyridine moiety is a fused ring system consisting of an imidazole ring connected to a pyridine ring. This structural feature contributes to the compound's ability to interact with various biological targets, making it a promising candidate for further investigation. The 3H,4H,5H,6H,7H nomenclature indicates the positions of hydrogen atoms in the molecule, which are critical for its chemical reactivity and stability.
In recent years, there has been a growing interest in heterocyclic compounds as pharmacophores due to their diverse biological activities and favorable pharmacokinetic properties. Imidazopyridines, in particular, have been extensively studied for their potential applications in treating various diseases, including cancer, inflammation, and infectious diseases. The structural versatility of 4-ethyl-4-methyl-3H,4H,5H,6H,7H-imidazo[4,5-cpyridine allows for modifications that can fine-tune its biological activity and improve its suitability for therapeutic use.
One of the most compelling aspects of this compound is its potential as a drug candidate. Researchers have been exploring its interactions with different biological targets to identify new therapeutic opportunities. For instance, studies have suggested that imidazopyridines can modulate enzyme activity and receptor binding affinity. The specific substitution pattern in 4-ethyl-4-methyl-3H,4H,5H,6H,7H-imidazo[4,5-cpyridine may enhance its binding affinity to certain proteins or enzymes involved in disease pathways.
The synthesis of 4-ethyl-4-methyl-3H,4H,5H,6H,7H-imidazo[4,5-cpyridine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions are commonly used in the construction of the imidazopyridine core. These synthetic approaches ensure that the final product meets the stringent requirements for pharmaceutical applications.
Recent advancements in computational chemistry have also played a crucial role in understanding the molecular interactions of imidazopyridines. Molecular docking studies have been used to predict how this compound might bind to biological targets such as kinases and transcription factors. These predictions provide valuable insights into its potential therapeutic effects and help guide further experimental validation.
The pharmacological profile of CAS No. 737694-25-6 is still under investigation; however preliminary studies suggest that it may exhibit anti-inflammatory and anti-proliferative properties. These effects are particularly relevant in the context of chronic diseases where modulation of inflammatory pathways is key to disease management. The compound's ability to interact with multiple targets makes it an attractive candidate for developing combination therapies that could enhance therapeutic outcomes.
In addition to its pharmaceutical potential, 4-ethyl-4-methyl-3H, 5-H, 6-H, 7-H-imidazo[ 4, 5-cpyridine has implications in materials science due to its unique electronic properties. Heterocyclic compounds like this one can be incorporated into organic semiconductors and conductive polymers due to their ability to facilitate charge transport. This opens up possibilities for applications in flexible electronics and energy storage devices.
The future direction of research on CAS No. 737694-25-6 will likely focus on optimizing its pharmacological properties through structure-based drug design. By modifying specific substituents or introducing new functional groups, researchers aim to enhance its potency selectivity, and bioavailability. Collaborative efforts between chemists biologists pharmacologists will be essential in translating laboratory findings into clinical applications.
In conclusion, CAS No, 737694–25–6 represents a fascinating example of how structural complexity can lead to novel biological activities.* Its unique combination of chemical features makes it a valuable tool for exploring new therapeutic strategies.* As research continues,* this compound holds promise not only as a drug candidate but also as a building block for advanced materials.* The ongoing investigations into *imidazo[ 45–cpyridines* underscore their significance* in modern medicinal chemistry* and materials science.* With further exploration* this class* compounds* continue* reveal exciting possibilities* for future innovations.*
737694-25-6 (4-ethyl-4-methyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)